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Compound of Interest

Compound Name: 5-Methylheptadecane

Cat. No.: B3050539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 5-Methylheptadecane,

targeted at professionals in research and drug development. The following sections detail its

chemical and physical properties, toxicological data, safe handling protocols, and relevant

experimental procedures.

Chemical and Physical Properties
5-Methylheptadecane is a branched-chain alkane with the molecular formula C18H38 and a

molecular weight of 254.5 g/mol .[1] Its structure consists of a seventeen-carbon chain with a

methyl group at the fifth carbon position. A summary of its key physical and chemical properties

is presented in Table 1.

Table 1: Physical and Chemical Properties of 5-Methylheptadecane
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Property Value Source

Molecular Formula C18H38 PubChem[1]

Molecular Weight 254.5 g/mol PubChem[1]

IUPAC Name 5-methylheptadecane PubChem[1]

CAS Number 26730-95-0 PubChem[1]

Boiling Point 312.0 °C (estimated) The Good Scents Company

Flash Point 112.2 °C (estimated) The Good Scents Company

logP (o/w) 10.14 (estimated) The Good Scents Company

Water Solubility
0.0001081 mg/L at 25 °C

(estimated)
The Good Scents Company

Kovats Retention Index

(Standard non-polar)
1753, 1753.6 PubChem[1]

Kovats Retention Index (Semi-

standard non-polar)
1752, 1755, 1752 PubChem[1]

Toxicological Information
Specific toxicological data for 5-Methylheptadecane is limited. However, data from related

long-chain and branched alkanes can be used for a qualitative assessment. The primary

hazard associated with this class of compounds is aspiration.[2][3]

Table 2: Summary of Toxicological Hazards for Long-Chain Branched Alkanes
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Hazard
Classification and
Description

Source

Acute Oral Toxicity

Low toxicity. LD50 > 2000

mg/kg bw in rats for an

analogue chemical.[3]

Assessment statement

(CA09590)[3]

Acute Dermal Toxicity

Low toxicity. No deaths or

systemic toxicity observed at

2000 mg/kg bw in rats for an

analogue.[3]

Assessment statement

(CA09590)[3]

Acute Inhalation Toxicity

Low toxicity. However,

inhalation of vapors may cause

adverse health effects.[3]

Assessment statement

(CA09590)[3]

Skin Corrosion/Irritation

Slightly irritating to skin.[3] May

cause drying or defatting of the

skin upon repeated exposure.

[3]

Assessment statement

(CA09590)[3]

Eye Irritation Slightly irritating to eyes.[3]
Assessment statement

(CA09590)[3]

Skin Sensitization
Not considered to be a skin

sensitizer.[3]

Assessment statement

(CA09590)[3]

Aspiration Hazard

Category 1: May be fatal if

swallowed and enters airways.

[2][3]

PubChem,[1] Assessment

statement (CA09590)[3]

Genotoxicity
Not considered to be

genotoxic.[3]

Assessment statement

(CA09590)[3]

Carcinogenicity
No data available for 5-

Methylheptadecane.

Reproductive Toxicity

Not likely to cause adverse

effects on reproductive organs.

[3]

Assessment statement

(CA09590)[3]
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GHS Hazard Statements:

H304: May be fatal if swallowed and enters airways.[1]

Safety and Handling
Based on the toxicological profile of related compounds, the following handling procedures are

recommended.

Personal Protective Equipment (PPE)
Eye Protection: Wear safety glasses with side shields or chemical goggles.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat. Ensure long pants and closed-toe shoes

are worn.

Respiratory Protection: Use in a well-ventilated area. If significant aerosolization or vapor

generation is expected, use a respirator with an appropriate organic vapor cartridge.

Engineering Controls
Work in a well-ventilated laboratory, preferably in a chemical fume hood, especially when

heating or aerosolizing the substance.[4]

General Hygiene and Safety Practices
Avoid contact with skin, eyes, and clothing.[5]

Do not ingest or inhale.

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the laboratory.[6]

Keep containers tightly closed when not in use.[5]
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Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[5]

First Aid Measures
If Inhaled: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Get medical

attention if irritation develops.

In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

If Swallowed: Do NOT induce vomiting. If vomiting occurs, keep head lower than hips to

prevent aspiration. Get immediate medical attention.[1]

Experimental Protocols
Synthesis of 5-Methylheptadecane (Illustrative)
A specific synthesis protocol for 5-methylheptadecane is not readily available in the searched

literature. However, a plausible route can be adapted from the synthesis of structurally similar

branched alkanes, such as 5,9-dimethylheptadecane.[7] The following is a generalized

workflow based on common organic synthesis techniques.

Starting Materials

Grignard Reagent
(e.g., C12H25MgBr)

Grignard Reaction

Aldehyde
(e.g., 2-methylpentanal)

Secondary Alcohol Dehydration
(e.g., H2SO4, heat) Alkene Mixture Hydrogenation

(e.g., H2, Pd/C) 5-Methylheptadecane Purification
(e.g., Chromatography)

Click to download full resolution via product page
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Caption: Illustrative synthesis workflow for 5-Methylheptadecane.

Methodology:

Grignard Reaction: A Grignard reagent, such as dodecylmagnesium bromide

(C12H25MgBr), is reacted with 2-methylpentanal in an appropriate ether solvent (e.g.,

diethyl ether or THF) under anhydrous conditions. This reaction forms the secondary alcohol,

5-methylheptadecan-6-ol.

Dehydration: The resulting alcohol is dehydrated to form a mixture of alkenes. This is

typically achieved by heating with a strong acid catalyst like sulfuric acid or by using other

dehydrating agents.

Hydrogenation: The alkene mixture is then hydrogenated to saturate the double bond. This is

commonly done using hydrogen gas in the presence of a metal catalyst such as palladium

on carbon (Pd/C).

Purification: The final product, 5-methylheptadecane, is purified from any remaining starting

materials, byproducts, or catalyst using techniques like column chromatography or

distillation.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a suitable technique for the identification and quantification of 5-
methylheptadecane. The following provides a general protocol that can be adapted.

Sample Preparation
(Dissolve in hexane)

GC Injection
(Splitless mode)

Chromatographic Separation
(e.g., DB-5ms column)

Ionization
(Electron Ionization)

Mass Analysis
(Quadrupole or ToF) Detection Data Analysis

(Library search, peak integration)

Click to download full resolution via product page

Caption: General workflow for GC-MS analysis of 5-Methylheptadecane.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3050539?utm_src=pdf-body
https://www.benchchem.com/product/b3050539?utm_src=pdf-body
https://www.benchchem.com/product/b3050539?utm_src=pdf-body
https://www.benchchem.com/product/b3050539?utm_src=pdf-body
https://www.benchchem.com/product/b3050539?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare a dilute solution of the sample containing 5-
methylheptadecane in a volatile organic solvent such as hexane.

GC Conditions:

Injector: Set to a temperature of 250-300°C. A splitless injection is often used for trace

analysis.

Carrier Gas: Helium at a constant flow rate.

Column: A non-polar capillary column, such as one with a 5% phenyl-polydimethylsiloxane

stationary phase (e.g., DB-5ms or equivalent), is suitable for separating alkanes.

Oven Program: Start at a low temperature (e.g., 50-100°C), hold for a few minutes, then

ramp the temperature up to around 300-320°C at a rate of 10-20°C/min.

MS Conditions:

Ion Source: Electron ionization (EI) at 70 eV.

Mass Analyzer: Scan a mass range of approximately m/z 40-500.

Data Acquisition: Collect data in full scan mode for identification and selected ion

monitoring (SIM) mode for quantification if higher sensitivity is required.

Data Analysis: Identify 5-methylheptadecane by comparing its retention time and mass

spectrum to that of a known standard or by matching the mass spectrum to a library (e.g.,

NIST). Quantification can be performed using an internal standard and a calibration curve.

Biological Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing any

biological signaling pathways in which 5-methylheptadecane is directly involved. While some

branched-chain fatty acids have known biological roles, the significance of branched-chain

alkanes like 5-methylheptadecane in biological systems is not well-established.

Conclusion
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5-Methylheptadecane is a long-chain branched alkane with low acute toxicity, though it

presents a significant aspiration hazard. Safe handling requires appropriate personal protective

equipment, good laboratory practices, and adequate ventilation. While specific experimental

protocols for this compound are not widely published, standard organic synthesis and analytical

chemistry techniques can be readily adapted. Further research is needed to fully characterize

its toxicological profile and to investigate any potential biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Heptadecane, 5-methyl- | C18H38 | CID 185593 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. santos.com [santos.com]

3. industrialchemicals.gov.au [industrialchemicals.gov.au]

4. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

5. biogenex.com [biogenex.com]

6. artsci.usu.edu [artsci.usu.edu]

7. Simple synthesis of 5,9-dimethylated long-chain alkanes, the sex pheromones of leaf
miner moths - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Methylheptadecane:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050539#safety-and-handling-information-for-5-
methylheptadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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